Cas no 55492-86-9 (Tris(tetrathiafulvalene) Bis(tetrafluoroborate) Complex)

• Product Name: Tris(tetrathiafulvalene) Bis(tetrafluoroborate) Complex
• CAS No: 55492-86-9
• MF: C₁₈H₁₂B₂F₈S₁₂
• MW: 786.677096366882
• MDL: MFCD00145489
• CID: 944035
• PubChem ID: 87577053
• Update Time: 2025-10-18

Tris(tetrathiafulvalene) Bis(tetrafluoroborate) Complex Chemical and Physical Properties

Names and Identifiers

• Tristetrathiafulvalenebistetrafluoroboratecomplex
• Tris(tetrathiafulvalene) Bis(tetrafluoroborate) Complex
• 2-(1,3-dithiol-2-ylidene)-1,3-dithiole,ditetrafluoroborate
• ditetrafluoroborate
• T1282
• Tetrathiafulvalene Fluoroborate
• 2-(1$l^{4},3-dithiol-1-ylium-2-yl)-1$l^{4},3-dithiol-1-ylium bis(tetrathiafulvalene) ditetrafluoroborate
• T72609
• 2-(1??,3-DITHIOL-1-YLIUM-2-YL)-1??,3-DITHIOL-1-YLIUM BIS(TETRATHIAFULVALENE) DITETRAFLUOROBORATE
• 55492-86-9
• 2-(1,3-dithiol-1-ium-2-yl)-1,3-dithiol-1-ium;2-(1,3-dithiol-2-ylidene)-1,3-dithiole;ditetrafluoroborate
• MFCD00145489
• tris(tetrathiafulvalene)bis(tetrafluoroborate)complex

• MDL： MFCD00145489
• Inchi： 1S/3C6H4S4.2BF4/c3*1-2-8-5(7-1)6-9-3-4-10-6;2*2-1(3,4)5/h3*1-4H;;/q;;+2;2*-1
• InChI Key： IJZRAQUJMWAFMU-UHFFFAOYSA-N
• SMILES： [S+]1C=CSC=1C1SC=C[S+]=1.S1C=CS/C/1=C1\SC=CS\1.S1C=CS/C/1=C1\SC=CS\1.F[B-](F)(F)F.F[B-](F)(F)F

Computed Properties

• Exact Mass: 785.76500
• Monoisotopic Mass: 785.7645901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 40
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -2
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 315Ų

Experimental Properties

• PSA: 315.36000
• LogP: 14.79260

Tris(tetrathiafulvalene) Bis(tetrafluoroborate) Complex Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H302-H314
• Warning Statement： P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：UN 1759 8/PG III
• Safety Instruction： H303+H313+H333
• HazardClass：8
• PackingGroup：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithioles 1,3-dithioles